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Compound of Interest

Compound Name: Ethyl linoleate-13C18

Cat. No.: B3026068

Essential Safety and Handling Guide for Ethyl
Linoleate-13C18

This guide provides crucial safety and logistical information for the handling and disposal of
Ethyl linoleate-13C18, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure the safe execution of
experimental work.

Physicochemical and Hazard Information

A summary of the key quantitative data and hazard classifications for Ethyl linoleate and its
13C18 labeled form is presented below. Note that safety classifications may vary depending on
the supplier and if the compound is supplied in a solvent.
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Linoleic Acid-13C18 ethyl

Property Ethyl Linoleate .

ester (in solvent)
CAS Number 544-35-4[1] Not explicitly available
Molecular Formula C20H3602 13C18C2H3602
Boiling Point 224 °C @ 23 hPa[2] Not available
Density 0.876 g/lcm3 @ 25 °CJ[2] Not available
Flash Point 113 °C (closed cup) Not available

o S Highly flammable liquid and

GHS Classification Causes skin irritation[1][3]

vapor[4]

o H225: Highly flammable liquid

Hazard Statements H315: Causes skin irritation[3]

and vapor[4]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following experimental protocol is mandatory for the safe handling of Ethyl
linoleate-13C18.

Personal Protective Equipment (PPE)

* Eye and Face Protection: Wear safety glasses with side shields, chemical splash goggles, or
a full-face shield. An emergency eye wash station must be readily accessible.[1]

o Skin Protection:
o Wear a lab coat.[1]

o Impervious gloves, such as nitrile gloves, are required. Inspect gloves for integrity before
each use.[1]

o Avoid wearing protective garments in common areas.[1]
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o Respiratory Protection: Generally not required for standard laboratory operations. However,
if there is a risk of aerosol formation or for spill cleanup, a tight-fitting full-face respirator with
HEPA filters should be used.[1]

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the material as a flammable liquid.

o Ensure that all containers are kept tightly closed when not in use.[4]

o Use explosion-proof electrical, ventilating, and lighting equipment if large quantities of the
flammable solution are being handled.[4]

e Ground and bond containers and receiving equipment to prevent static discharge.[4]

Handling Procedures

e Preparation: Before handling, ensure all necessary PPE is worn correctly and that the work
area is clean and uncluttered.

» Dispensing:

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[4]

o When transferring, cover all containers for solutions to minimize vapors.[1]
o For the flammable form, use only non-sparking tools.
e Post-Handling:
o Wash hands thoroughly after handling the substance.[1][3]
o Decontaminate all work surfaces after use.

o Take off contaminated clothing and wash it before reuse.[1][3]
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Disposal Plan: Waste Management Protocol

Proper disposal of Ethyl linoleate-13C18 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation:

o Collect all waste containing Ethyl linoleate-13C18, including unused material,
contaminated consumables (e.qg., pipette tips, gloves), and rinsates, in a designated,
properly labeled, and sealed waste container.

o The waste container should be clearly marked with the chemical name ("Ethyl linoleate-
13C18") and relevant hazard symbols (e.g., "Flammable Liquid," "Irritant").

o Container Management:
o Do not dispose of the chemical in drains or with general laboratory waste.[2]
o Place absorbed spill material into a suitable clean, dry, closed container for disposal.[5]

« Institutional Guidelines: Follow all local, state, and federal regulations for the disposal of
chemical waste. Consult your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.

Emergency Procedures

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation occurs, seek medical advice.[1]

¢ In Case of Eye Contact: Rinse the eyes with plenty of water. If contact lenses are present,
remove them.[2]

¢ In Case of Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if
feeling unwell.[2]

¢ In Case of Inhalation: Move the person to fresh air.[2]

e In Case of a Spill:
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[e]

Evacuate the area and ensure adequate ventilation.

o

Wear appropriate PPE, including respiratory protection if necessary.

[¢]

Absorb the spill with an inert, non-combustible material (e.g., sand, diatomite, universal
binders).

[¢]

Collect the absorbed material and place it in a sealed container for disposal.

Visual Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of Ethyl Linoleate-13C18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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